Cas no 1315593-37-3 ((3S)-N,N-dimethylpyrrolidine-3-carboxamide hydrochloride)

• Product Name: (3S)-N,N-dimethylpyrrolidine-3-carboxamide hydrochloride
• CAS No: 1315593-37-3
• MF: C₇H₁₅ClN₂O
• MW: 178.659800767899
• MDL: MFCD20487825
• CID: 4588268
• PubChem ID: 67293927
• Update Time: 2025-07-21

(3S)-N,N-dimethylpyrrolidine-3-carboxamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• (S)-N,N-Dimethyl-3-pyrrolidinecarboxamide hydrochloride
• (3S)-N,N-dimethyl-3-pyrrolidinecarboxamide hydrochloride
• (3S)-N,N-dimethylpyrrolidine-3-carboxamide hydrochloride
• (S)-N,N-Dimethyl-3-pyrrolidinecarboxamide HCl
• D80577
• (3S)-N,N-dimethylpyrrolidine-3-carboxamide;hydrochloride
• 1315593-37-3
• CS-0162731
• SCHEMBL2146165
• MFCD20487825
• (S)-N,N-Dimethyl-3-pyrrolidinecarboxamidehydrochloride
• AS-77275
• EN300-1721191

• MDL： MFCD20487825
• Inchi： 1S/C7H14N2O.ClH/c1-9(2)7(10)6-3-4-8-5-6;/h6,8H,3-5H2,1-2H3;1H/t6-;/m0./s1
• InChI Key： DSOXCJZZKVNNJB-RGMNGODLSA-N
• SMILES： Cl.O=C([C@@H]1CNCC1)N(C)C

Computed Properties

• Exact Mass: 178.0872908g/mol
• Monoisotopic Mass: 178.0872908g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 134
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.299

Additional information on (3S)-N,N-dimethylpyrrolidine-3-carboxamide hydrochloride

(3S)-N,N-dimethylpyrrolidine-3-carboxamide hydrochloride (CAS No. 1315593-37-3): A Comprehensive Overview

(3S)-N,N-dimethylpyrrolidine-3-carboxamide hydrochloride (CAS No. 1315593-37-3) is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of pyrrolidines, which are cyclic amines with a wide range of biological activities, including central nervous system (CNS) modulation, anti-inflammatory effects, and neuroprotective properties.

The chiral center at the 3-position of the pyrrolidine ring imparts enantiomeric specificity to the molecule, which is crucial for its biological activity. The (S)-enantiomer is particularly noteworthy due to its enhanced potency and selectivity compared to the racemic mixture. This enantiomeric purity is essential for optimizing the therapeutic index and minimizing adverse effects in clinical applications.

Recent studies have highlighted the potential of (3S)-N,N-dimethylpyrrolidine-3-carboxamide hydrochloride in various therapeutic areas. One notable application is in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Research has shown that this compound can modulate neurotransmitter systems, particularly by interacting with cholinergic and glutamatergic receptors, which are key players in cognitive function and neuronal health.

In addition to its neuroprotective properties, (3S)-N,N-dimethylpyrrolidine-3-carboxamide hydrochloride has demonstrated anti-inflammatory effects. In vitro and in vivo studies have shown that it can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, making it a promising candidate for treating inflammatory conditions such as rheumatoid arthritis and multiple sclerosis.

The pharmacokinetic profile of (3S)-N,N-dimethylpyrrolidine-3-carboxamide hydrochloride has also been extensively studied. It exhibits good oral bioavailability and a favorable half-life, which are important considerations for drug development. Preclinical studies have shown that it can effectively cross the blood-brain barrier (BBB), further supporting its potential as a CNS-targeted therapeutic agent.

Safety and toxicity assessments are critical components of drug development, and (3S)-N,N-dimethylpyrrolidine-3-carboxamide hydrochloride has undergone rigorous evaluation in this regard. Animal studies have demonstrated that it is well-tolerated at therapeutic doses, with no significant adverse effects observed on major organ systems. These findings provide a strong foundation for advancing this compound into clinical trials.

Several clinical trials are currently underway to evaluate the efficacy and safety of (3S)-N,N-dimethylpyrrolidine-3-carboxamide hydrochloride in various indications. Early-phase trials have shown promising results, with patients experiencing improvements in cognitive function and reduced inflammatory markers. These preliminary findings have generated considerable interest among researchers and clinicians alike.

In conclusion, (3S)-N,N-dimethylpyrrolidine-3-carboxamide hydrochloride (CAS No. 1315593-37-3) represents a promising candidate for the treatment of neurodegenerative diseases and inflammatory conditions. Its unique chiral structure, favorable pharmacokinetic properties, and robust safety profile make it an attractive target for further research and development. As ongoing studies continue to elucidate its mechanisms of action and therapeutic potential, this compound holds significant promise for improving patient outcomes in a variety of clinical settings.